6-Hydroxy-2,6-dimethylheptanal
Cat. No. B8708048
Key on ui cas rn:
62439-42-3
M. Wt: 158.24 g/mol
InChI Key: RZMKWPVZPKIDLU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[OH2:12].[OH:1][C:2]([CH2:3][CH2:4][CH2:5][CH:6]([CH:7]=[O:8])[CH3:9])([CH3:10])[CH3:11]>>[C:2](=[CH:3][CH2:4][CH2:5][CH:6]([CH:7]=[O:8])[CH3:9])([CH3:10])[CH3:11]
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
O
|
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(C=O)CCCC(C)(C)O
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CC(C)=CCCC(C)C=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
